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Compound of Interest

Compound Name: 2-isopropylisonicotinonitrile

CAS No.: 33538-10-2

Cat. No.: B1593742

Get Quote
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Introduction: 2-isopropylisonicotinonitrile is a substituted pyridine derivative of significant

interest in medicinal chemistry and materials science. The presence of the nitrile group at the

4-position and the isopropyl group at the 2-position of the pyridine ring imparts unique

electronic and steric properties, making it a valuable building block for the synthesis of more

complex molecules, including potential pharmaceutical agents and functional materials. This

application note provides a detailed, step-by-step protocol for the synthesis of 2-
isopropylisonicotinonitrile, designed for researchers, scientists, and professionals in drug

development. The described methodology is based on a robust and efficient two-step

sequence involving the preparation of a key intermediate, 2-chloro-4-cyanopyridine, followed

by a nickel-catalyzed Kumada-Corriu cross-coupling reaction to introduce the isopropyl moiety.

Strategic Approach: A Two-Step Synthesis
The synthesis of 2-isopropylisonicotinonitrile is strategically designed as a two-step process.

This approach ensures high yields and purity of the final product by utilizing well-established
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and reliable chemical transformations.

Step 1: Synthesis of 2-Chloro-4-cyanopyridine. This initial step involves the conversion of a

readily available starting material, 4-cyanopyridine-N-oxide, into the key intermediate, 2-

chloro-4-cyanopyridine. This transformation is achieved through a chlorination reaction using

phosphorus oxychloride.

Step 2: Kumada-Corriu Cross-Coupling. The second and final step is a carbon-carbon bond-

forming reaction where the chloro-substituent of 2-chloro-4-cyanopyridine is replaced with an

isopropyl group. This is accomplished via a Kumada-Corriu cross-coupling reaction, which

utilizes an isopropyl Grignard reagent in the presence of a nickel catalyst.

This two-step approach offers several advantages, including the use of commercially available

starting materials, mild reaction conditions, and straightforward purification procedures.

Experimental Protocols
Part 1: Synthesis of 2-Chloro-4-cyanopyridine
This protocol is adapted from established procedures for the chlorination of pyridine-N-oxides.

[1]

Reaction Scheme:

Materials and Reagents:
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Reagent/Material Molecular Formula
Molar Mass ( g/mol
)

Quantity

4-Cyanopyridine-N-

oxide
C6H4N2O 120.11 12.0 g (0.1 mol)

Phosphorus

oxychloride (POCl3)
POCl3 153.33 92 mL (1.0 mol)

Dichloromethane

(DCM)
CH2Cl2 84.93 200 mL

Saturated Sodium

Bicarbonate
NaHCO3 84.01 As needed

Anhydrous

Magnesium Sulfate
MgSO4 120.37 As needed

Procedure:

Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel, suspend 4-cyanopyridine-N-oxide (12.0 g,

0.1 mol) in dichloromethane (200 mL).

Addition of Phosphorus Oxychloride: Cool the suspension to 0 °C using an ice bath. Slowly

add phosphorus oxychloride (92 mL, 1.0 mol) dropwise via the dropping funnel over a period

of 30 minutes. The reaction is exothermic, and the temperature should be maintained below

10 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Then, heat the mixture to reflux (approximately 40 °C) and

maintain it for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Slowly and

carefully pour the reaction mixture onto crushed ice (approximately 300 g) with vigorous

stirring.

Neutralization: Neutralize the acidic aqueous solution by the slow addition of solid sodium

bicarbonate until the effervescence ceases and the pH is approximately 7-8.
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Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x 100 mL).

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a mixture

of hexane and ethyl acetate as the eluent to afford 2-chloro-4-cyanopyridine as a white solid.

Part 2: Synthesis of 2-isopropylisonicotinonitrile via
Kumada-Corriu Cross-Coupling
The Kumada-Corriu coupling is a powerful method for the formation of carbon-carbon bonds

between Grignard reagents and organic halides, catalyzed by nickel or palladium complexes.

[2][3] This protocol utilizes a nickel-based catalyst for the coupling of 2-chloro-4-cyanopyridine

with isopropylmagnesium chloride.

Reaction Scheme:

Materials and Reagents:
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Reagent/Material Molecular Formula
Molar Mass ( g/mol
)

Quantity

2-Chloro-4-

cyanopyridine
C6H3ClN2 138.55 6.93 g (0.05 mol)

Isopropylmagnesium

chloride (2.0 M

solution in THF)

(CH3)2CHMgCl 92.86 30 mL (0.06 mol)

[1,3-

Bis(diphenylphosphin

o)propane]nickel(II)

chloride (Ni(dppp)Cl2)

C27H26Cl2NiP2 541.02 0.54 g (1 mol%)

Anhydrous

Tetrahydrofuran (THF)
C4H8O 72.11 150 mL

Saturated Ammonium

Chloride
NH4Cl 53.49 As needed

Diethyl ether (C2H5)2O 74.12 For extraction

Anhydrous Sodium

Sulfate
Na2SO4 142.04 As needed

Procedure:

Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask under an inert

atmosphere of argon or nitrogen, add 2-chloro-4-cyanopyridine (6.93 g, 0.05 mol) and [1,3-

bis(diphenylphosphino)propane]nickel(II) chloride (0.54 g, 1 mol%).

Solvent Addition: Add anhydrous tetrahydrofuran (150 mL) to the flask via a cannula or

syringe.

Addition of Grignard Reagent: Cool the reaction mixture to 0 °C in an ice bath. Add the

isopropylmagnesium chloride solution (30 mL of a 2.0 M solution in THF, 0.06 mol) dropwise

over 20 minutes.
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Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12 hours. Monitor the reaction by TLC until the starting material is

consumed.

Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride (50 mL) at 0 °C.

Extraction: Extract the aqueous layer with diethyl ether (3 x 75 mL).

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter and concentrate the solvent under reduced pressure.

Purification: Purify the resulting crude oil by flash column chromatography on silica gel

(eluting with a gradient of ethyl acetate in hexane) to yield 2-isopropylisonicotinonitrile as

a colorless oil.

Workflow Diagram

Step 1: Synthesis of 2-Chloro-4-cyanopyridine

Step 2: Synthesis of 2-isopropylisonicotinonitrile

4-Cyanopyridine-N-oxide

POCl3, DCM Chlorination Aqueous Work-up & Purification 2-Chloro-4-cyanopyridine 2-Chloro-4-cyanopyridineIntermediate

i-PrMgCl, Ni(dppp)Cl2, THF

Kumada-Corriu Coupling Aqueous Work-up & Purification 2-isopropylisonicotinonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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